1,8-Dibromo-17-(5-chloro-2-hydroxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione (non-preferred name)

• Molecular Formula: C24H14Br2ClNO3
• Molecular Weight: 559.6 g/mol
• IUPAC Name: 1,8-dibromo-17-(5-chloro-2-hydroxyphenyl)-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• InChI: InChI=1S/C24H14Br2ClNO3/c25-23-13-5-1-2-6-14(13)24(26,16-8-4-3-7-15(16)23)20-19(23)21(30)28(22(20)31)17-11-12(27)9-10-18(17)29/h1-11,19-20,29H
• InChI Key: CLYDMFNODINRQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3(C4C(C2(C5=CC=CC=C53)Br)C(=O)N(C4=O)C6=C(C=CC(=C6)Cl)O)Br

Description

1,8-Dibromo-17-(5-chloro-2-hydroxyphenyl)-17-azapentacyclo[6650~2,7~0~9,14~0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione is a complex organic compound characterized by its unique pentacyclic structure

Preparation Methods

The synthesis of 1,8-Dibromo-17-(5-chloro-2-hydroxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione involves multiple steps, typically starting with the bromination of precursor compounds. The reaction conditions often include the use of bromine in glacial acetic acid or chloroform as solvents . Industrial production methods may involve large-scale bromination reactions under controlled conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The presence of hydroxyl groups allows for oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

1,8-Dibromo-17-(5-chloro-2-hydroxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The bromine and chlorine substituents play a crucial role in its reactivity and binding affinity to biological molecules. The compound may exert its effects through the inhibition of enzymes or disruption of cellular processes, leading to its observed biological activity .

Comparison with Similar Compounds

Similar compounds include other brominated and chlorinated organic molecules with comparable structures. Examples include:

• 2-Bromo-1-(3,5-dibromo-2-hydroxyphenyl)ethanone
• 2-Bromo-1-(4-hydroxy-3,5-diiodophenyl)ethanone
• 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone

These compounds share similar synthetic routes and chemical properties but differ in their specific substituents and resulting biological activities. The unique pentacyclic structure of 1,8-Dibromo-17-(5-chloro-2-hydroxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione sets it apart from these related compounds .